Calcium zirconium oxide
Overview
Description
Calcium Zirconium Oxide, also known as Calcium Zirconate, is a white crystalline powder . It is used as an organic chemical synthesis intermediate . It is also known for its beautiful, diamond-like appearance, which has made it popular in jewelry and other decorative items .
Synthesis Analysis
Calcium Zirconium Oxide can be synthesized through various methods. One such method involves the reduction of zirconium dioxide using liquid calcium and molten calcium chloride . Another method involves the use of calcium oxide derived from cockle shells . The sintering of 16 mol% calcium-doped zirconia at 1400 °C leads to the complete transformation of m-ZrO2 to c-ZrO2 .Molecular Structure Analysis
The crystal structure of Zirconia undergoes three changes based on temperature: monoclinic (below 1170°C), tetragonal (1170-2370°C), and cubic (above 2370°C) . The X-ray diffraction (XRD), Raman spectroscopic along FTIR studies confirmed that the pure zirconia exists only in the monoclinic phase .Chemical Reactions Analysis
The reduction reaction of ZrO was found to be a multi-step process through the formation of an intermediate phase CaZrO3 . The solid-state reaction between calcium oxide and zirconium oxide occurs beyond 1000 °C and the cubic phase of zirconia dominates above that temperature .Physical And Chemical Properties Analysis
Calcium Zirconium Oxide is a white, odorless solid that is insoluble in water . It has a high melting point, around 2,715°C, and an equally impressive boiling point at about 4,300°C, showcasing its stability under extreme conditions . It is chemically unreactive under normal conditions .Scientific Research Applications
In the field of dental science, a calcium silicate-based product known as Biodentine, which contains zirconium oxide as a radiopacifier, is engineered specifically as a dentine replacement material. Its enhanced properties, like finer particle size and the use of zirconium oxide, contribute to its effectiveness (Rini Sj et al., 2021).
Zirconium oxide, in combination with calcium, is used in biomaterial applications. A study demonstrated the formation of bioactive hydroxyapatite coatings on zirconium, which included phases of cubic and orthorhombic calcium zirconium oxide. This application is significant in biomedical industries (S. L. Aktug et al., 2017).
Zirconium impregnated calcium oxide has been used as a catalyst for the transesterification of Jatropha crucas oil. The presence of zirconium influences the catalytic activity, which is vital for the production of fatty acid esters (Navjot Kaur & Amjad Ali, 2014).
Calcium zirconium oxide has been employed in carbon capture technologies. A study on pelletizing and coating of synthetic zirconia stabilized calcium-based sorbents highlighted its potential in enhancing CO2 capture and cycling stability (Amir H. Soleimanisalim et al., 2017).
The use of zirconium dioxide refractories, containing calcium oxide as a stabilizing agent, has been evaluated for its performance in gas-fired furnaces for silica melting, demonstrating its effectiveness as a thermal insulation material (A. Karaulov et al., 1986).
Zirconium oxide's ability to modulate human osteoblasts has been studied, showing its potential in dental and orthopedic implants. It up-regulates the BMP/SMAD signaling pathway, promoting osteoblast proliferation and differentiation (Yongjuan Chen et al., 2015).
Future Directions
The development of translucent calcia stabilized zirconia ceramics via conventional sintering in air is a promising future direction . The phase evolution studies of 16 mol% calcium-doped zirconia have been carried out after sintering the samples at various temperatures . These studies indicate potential applications in various fields such as high-temperature windows, high-power laser optics, transparent armor, optical electronics, and data storage .
properties
IUPAC Name |
calcium;oxygen(2-);zirconium(4+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.3O.Zr/q+2;3*-2;+4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDMWYGPNPPHFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Ca+2].[Zr+4] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaO3Zr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50149579 |
Source
|
| Record name | Calcium zirconium oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50149579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium zirconium oxide | |
CAS RN |
11129-15-0 |
Source
|
| Record name | Calcium zirconium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011129150 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium zirconium oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50149579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium zirconium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.236 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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